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Compound of Interest

Compound Name: Isocoumarin NM-3

cat. No.: B1679030

Application Notes: Isocoumarin NM-3

Introduction

Isocoumarin NM-3 is a synthetically derived, orally available small molecule that functions as
a potent anti-angiogenic agent with demonstrated anti-tumor properties.[1][2] Its mechanism of
action involves the inhibition of vascular endothelial growth factor (VEGF), which in turn
suppresses the proliferation of endothelial cells.[1] Furthermore, Isocoumarin NM-3 has been
shown to induce apoptosis in cancer cells through the generation of reactive oxygen species
(ROS).[1] These characteristics make it a valuable compound for research in oncology,
particularly in the study of angiogenesis and cancer therapeutics.

Mechanism of Action

The primary mode of action of Isocoumarin NM-3 is the disruption of angiogenesis, the
physiological process through which new blood vessels form from pre-existing vessels. By
inhibiting VEGF, a key signaling protein that stimulates angiogenesis, NM-3 effectively cuts off
the blood supply that tumors require to grow and metastasize.[1] Additionally, its ability to
induce apoptosis via ROS production points to a multi-faceted anti-cancer activity.[1]

Applications

Isocoumarin NM-3 is utilized in both in vitro and in vivo studies as a modulator of radiation and
for investigating anti-angiogenic and apoptotic pathways.[1] Researchers in drug development
and cancer biology can use NM-3 to:
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 Investigate the molecular mechanisms of angiogenesis and apoptosis.
» Evaluate the efficacy of anti-angiogenic therapies in various cancer models.

o Study the interplay between angiogenesis, ROS, and cancer cell death.

Quantitative Data

Property Value Reference
Alias NM3, NM 3 [1]

CAS Number 181427-78-1 [1]12113]
Molecular Formula C13H1206 [2][3]
Molecular Weight 264.23 g/mol [3]

Purity >98% [2]
Formulation Solid [2]
Solubility in DMSO 27.5 mg/mL (104.08 mM) [1]

Storage (Powder) -20°C for up to 3 years [1]

Storage (in Solvent) -80°C for up to 1 year [1]

Experimental Protocol: Preparation of Isocoumarin
NM-3 Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Isocoumarin NM-3 in
Dimethyl Sulfoxide (DMSO).

Materials
e Isocoumarin NM-3 powder (=98% purity)
e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Sonicator (recommended)

Pipettes and sterile filter tips
Procedure

» Acclimatization: Before opening, allow the vial of Isocoumarin NM-3 powder to equilibrate to
room temperature for at least 20 minutes. This prevents condensation of moisture onto the
compound.

e Weighing: Carefully weigh out the desired amount of Isocoumarin NM-3 powder using a
calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10
mM stock solution, weigh 2.64 mg of NM-3.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 264.23 g/mol = 0.00264 g = 2.64 mg

 Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed NM-3 powder.
For the example above, add 1 mL of DMSO.

e Mixing: Tightly cap the vial and vortex thoroughly for 2-3 minutes to dissolve the compound.

o Sonication (Recommended): To ensure complete dissolution, sonicate the solution for 10-15
minutes.[1] Visually inspect the solution to confirm that no solid particles remain.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for
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up to one year.[1]
Safety Precautions
o Handle Isocoumarin NM-3 in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Diagrams
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Caption: Workflow for NM-3 stock solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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